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Compound of Interest

Compound Name: 5-Aminothiazole-4-carboxamide

Cat. No.: B1282440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, handling procedures, and

disposal plans for 5-Aminothiazole-4-carboxamide (CAS No. 5539-46-8). Adherence to these

guidelines is critical for ensuring laboratory safety and minimizing risk during research and

development activities.

Hazard Identification and Classification
5-Aminothiazole-4-carboxamide is classified with the following hazards:

GHS07: Warning

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Quantitative Data Summary
The following table summarizes key quantitative and safety information for 5-Aminothiazole-4-
carboxamide.
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Property Value

Molecular Formula C₄H₅N₃OS

Molecular Weight 143.17 g/mol

CAS Number 5539-46-8

Appearance Solid

Storage Temperature 2-8°C, sealed in a dry, dark place

Operational Plan: Safe Handling Procedures
Strict adherence to the following step-by-step procedures is mandatory to minimize exposure

and ensure a safe working environment.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: All handling of 5-Aminothiazole-4-carboxamide should be conducted in a well-

ventilated area. A chemical fume hood is strongly recommended to control airborne dust and

vapors.[2][3][4][5]

Eye Protection: Wear tightly fitting safety goggles or a face shield.[1][2][3][4]

Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat or protective suit are

required.[1][2][3][4]

Respiratory Protection: If dust is generated and engineering controls are insufficient, a

NIOSH-approved particulate respirator should be used.[1]

Handling Protocol
Preparation: Ensure the work area is clean and uncluttered. Verify that an eyewash station

and safety shower are readily accessible.

Weighing and Transfer:
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Perform all weighing and transfers within a chemical fume hood to minimize dust

generation.

Use non-sparking tools.

Handle the solid material carefully to avoid creating dust.

Dissolving and Reactions:

When dissolving the solid, add it slowly to the solvent to prevent splashing.

If heating is required, use a well-controlled heating mantle and monitor the process

closely.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[3][4][5]

Decontaminate all surfaces and equipment used in the procedure.
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Workflow for Safe Handling of 5-Aminothiazole-4-carboxamide

Preparation

Handling (in Fume Hood)

Post-Handling

Clean and prepare work area

Verify eyewash and safety shower access

Don appropriate PPE

Weigh and transfer solid

Dissolve or use in reaction

Decontaminate equipment and work area

Dispose of waste

Remove PPE

Wash hands thoroughly
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Caption: A workflow diagram illustrating the key steps for safely handling 5-Aminothiazole-4-
carboxamide.

Emergency Procedures
Exposure Route First Aid Measures

If Inhaled

Move the person to fresh air and keep them

comfortable for breathing. If respiratory irritation

occurs, seek medical attention.[2][3][4]

If on Skin

Take off immediately all contaminated clothing.

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.[2]

[3][4]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[2][4]

If Swallowed

Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

[3][4]

Disposal Plan
All waste containing 5-Aminothiazole-4-carboxamide must be treated as hazardous waste.

Solid Waste: Collect solid waste in a clearly labeled, sealed container.

Liquid Waste: Collect liquid waste in a compatible, sealed, and labeled container.

Disposal: Dispose of all waste through an approved hazardous waste disposal facility, in

accordance with all local, state, and federal regulations.[2][3][4][5] Do not dispose of down

the drain or in general trash.
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Disposal Protocol for 5-Aminothiazole-4-carboxamide

Waste Segregation

Containment

Waste Generation

Solid Waste (e.g., contaminated gloves, weigh paper) Liquid Waste (e.g., reaction mixtures, solvents)

Labeled, sealed container for solids Labeled, sealed container for liquids

Dispose via Approved Hazardous Waste Facility

Click to download full resolution via product page

Caption: A logical flow for the proper disposal of waste containing 5-Aminothiazole-4-
carboxamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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